Cas no 117580-59-3 (Benzene, 1,2-dichloro-4-(pentafluoroethyl)-)

• Product Name: Benzene, 1,2-dichloro-4-(pentafluoroethyl)-
• CAS No: 117580-59-3
• MF: C₈H₃Cl₂F₅
• MW: 265.007437944412
• CID: 3658595
• PubChem ID: 14209251
• Update Time: 2025-07-20

Benzene, 1,2-dichloro-4-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-4-(pentafluoroethyl)-
• 1,2-Dichloro-4-(1,1,2,2,2-pentafluoroethyl)-benzene
• WXDXCHKMWLTVJX-UHFFFAOYSA-N
• 1,2-dichloro-4-(1,1,2,2,2-pentafluoroethyl)benzene
• 3,4-Dichloropentafluoroethylbenzene
• SCHEMBL10687193
• 1,2-Dichloro-4-(perfluoroethyl)benzene
• 117580-59-3

• Inchi： 1S/C8H3Cl2F5/c9-5-2-1-4(3-6(5)10)7(11,12)8(13,14)15/h1-3H
• InChI Key： WXDXCHKMWLTVJX-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(F)(F)C(F)(F)F)C=C1Cl

Computed Properties

• Exact Mass: 263.9531963Da
• Monoisotopic Mass: 263.9531963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,2-dichloro-4-(pentafluoroethyl)-

Comprehensive Overview of Benzene, 1,2-dichloro-4-(pentafluoroethyl)- (CAS No. 117580-59-3)

Benzene, 1,2-dichloro-4-(pentafluoroethyl)- (CAS No. 117580-59-3) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, characterized by the presence of two chlorine atoms and a pentafluoroethyl group on a benzene ring, is part of a broader class of halogenated aromatic compounds. Its molecular structure makes it a subject of interest in various industrial and research fields, particularly in the development of advanced materials and specialty chemicals.

One of the key reasons for the growing interest in Benzene, 1,2-dichloro-4-(pentafluoroethyl)- is its role in the synthesis of high-performance polymers and electronic materials. Fluorinated compounds are known for their exceptional thermal stability, chemical resistance, and low surface energy, which are critical properties for applications in coatings, adhesives, and semiconductor manufacturing. Researchers are increasingly exploring how this compound can be leveraged to create next-generation materials that meet the demands of modern technology.

In the context of environmental sustainability, Benzene, 1,2-dichloro-4-(pentafluoroethyl)- has also been studied for its potential in green chemistry initiatives. As industries seek to reduce their environmental footprint, there is a push toward developing compounds that offer high efficiency while minimizing ecological impact. This compound's unique properties, such as its ability to undergo selective reactions, make it a candidate for use in more sustainable chemical processes. However, like all fluorinated compounds, its environmental persistence and biodegradability are areas of ongoing research.

Another area where CAS No. 117580-59-3 is gaining traction is in the pharmaceutical and agrochemical sectors. Fluorinated aromatic compounds are often used as building blocks in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals due to their ability to enhance bioavailability and metabolic stability. The presence of both chlorine and fluorine atoms in this compound opens up possibilities for creating novel derivatives with tailored biological activities.

From a regulatory perspective, the use of Benzene, 1,2-dichloro-4-(pentafluoroethyl)- is subject to stringent guidelines to ensure safety and compliance. While it is not classified as a hazardous substance under most jurisdictions, proper handling and disposal protocols are essential to mitigate any potential risks. Companies and researchers working with this compound must adhere to best practices in chemical management to align with global standards such as REACH and OSHA.

In the realm of material science, this compound is being investigated for its potential in creating advanced coatings with superior durability and resistance to extreme conditions. For instance, its incorporation into polymer matrices can result in materials that are highly resistant to UV radiation, chemicals, and abrasion. Such properties are invaluable in industries like aerospace, automotive, and construction, where performance under harsh environments is paramount.

The synthesis and characterization of Benzene, 1,2-dichloro-4-(pentafluoroethyl)- also present interesting challenges and opportunities for chemists. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to study its molecular structure and reactivity. Understanding these aspects is crucial for optimizing its use in various applications and for developing new derivatives with enhanced properties.

As the demand for specialty chemicals continues to rise, CAS No. 117580-59-3 is poised to play a significant role in innovation across multiple sectors. Its versatility and unique chemical profile make it a valuable asset in the toolkit of researchers and industrial chemists alike. Future advancements in synthetic methodologies and application technologies will likely further expand its utility and relevance.

In conclusion, Benzene, 1,2-dichloro-4-(pentafluoroethyl)- (CAS No. 117580-59-3) represents a fascinating intersection of chemistry, materials science, and industrial application. Its study and utilization are aligned with contemporary trends in sustainability, high-performance materials, and technological advancement. As research progresses, this compound is expected to unlock new possibilities and contribute to the development of cutting-edge solutions in science and industry.